![molecular formula C9H8BrN3O B1274340 5-amino-2-(4-bromophenyl)-2,4-dihydro-3H-pyrazol-3-one CAS No. 16883-20-8](/img/structure/B1274340.png)
5-amino-2-(4-bromophenyl)-2,4-dihydro-3H-pyrazol-3-one
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Description
Compounds with similar structures, such as 2-aminothiazoles and pyridines, are known to exhibit a wide range of biological activities, including anticancer, antioxidant, antimicrobial, and anti-inflammatory properties . They are important structural motifs found in numerous bioactive molecules .
Synthesis Analysis
While specific synthesis methods for “5-amino-2-(4-bromophenyl)-2,4-dihydro-3H-pyrazol-3-one” are not available, similar compounds like 2-aminothiazoles and pyridines can be synthesized through various methods . For instance, a ring cleavage methodology reaction has been reported for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .Molecular Structure Analysis
The molecular structure of a compound greatly influences its biological activities. For example, the introduction of various functional groups into the pyridine scaffold can improve the biological activities and physical properties of pyridine analogs .Scientific Research Applications
Organic Synthesis Building Blocks
5-Amino-pyrazoles, such as our compound of interest, are potent reagents in organic synthesis. They serve as versatile building blocks for constructing diverse heterocyclic or fused heterocyclic scaffolds. These compounds are critical for synthesizing poly-substituted and fused heterocyclic compounds through various approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions .
Medicinal Chemistry
In the realm of medicinal chemistry, 5-amino-pyrazoles are structurally significant for drug design. They are often used to create biologically active compounds, particularly those containing nitrogen-based heterocycles. These structures are prevalent in many drugs and are essential for their pharmacological properties .
Antimicrobial Activity
Compounds structurally related to 5-amino-2-(4-bromophenyl)-4H-pyrazol-3-one have been synthesized for their antimicrobial properties. These brominated derivatives are explored for their potential in combating various bacterial and viral infections.
Crystal Structure Analysis
Bromophenyl methanone derivatives, which share structural similarities with our compound, are utilized in crystal structure analysis. This application is crucial for understanding the molecular geometry and electronic structure of complex molecules.
Cytotoxicity Studies
Thiazole derivatives, which can be synthesized using pyrazole scaffolds, have shown diverse biological activities. Some derivatives have been reported for their cytotoxicity against human tumor cell lines, indicating potential applications in cancer research .
Suzuki–Miyaura Cross-Coupling
The Suzuki–Miyaura cross-coupling reaction is a widely-used method for forming carbon–carbon bonds. Compounds like 5-amino-pyrazoles can be used in this reaction due to their boron reagent properties, contributing to the synthesis of various organic molecules .
Pharmaceutical Intermediates
Pyrazole derivatives are intermediates in the synthesis of several pharmaceutical agents. For example, they are used in the preparation of anticancer agents and have shown effectiveness in treating specific tumors .
Functional Materials
Due to their versatile functionalities, compounds like 5-amino-2-(4-bromophenyl)-4H-pyrazol-3-one are also investigated for their use in creating functional materials. These materials have applications in polymers, dyes, and as chemical reaction accelerators .
properties
IUPAC Name |
5-amino-2-(4-bromophenyl)-4H-pyrazol-3-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrN3O/c10-6-1-3-7(4-2-6)13-9(14)5-8(11)12-13/h1-4H,5H2,(H2,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCLWGEVFZLAJBP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=NN(C1=O)C2=CC=C(C=C2)Br)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70397297 |
Source
|
Record name | STK367651 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70397297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.08 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-amino-2-(4-bromophenyl)-4H-pyrazol-3-one | |
CAS RN |
16883-20-8 |
Source
|
Record name | STK367651 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70397297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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